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Compound of Interest

Compound Name: Ac-DEVD-pNA

Cat. No.: B1664319

A Comparative Guide to Commercial Ac-DEVD-
PNA Caspase-3 Assay Kits

For researchers, scientists, and drug development professionals navigating the landscape of
apoptosis research, the selection of a reliable caspase-3 assay kit is paramount. This guide
provides a comparative analysis of several commercially available colorimetric assay kits that
utilize the Ac-DEVD-pNA substrate for the detection of caspase-3 activity, a key executioner in
the apoptotic cascade.

The principle of these assays is straightforward: activated caspase-3 in a sample cleaves the
tetrapeptide substrate, Acetyl-Asp-Glu-Val-Asp-p-nitroanilide (Ac-DEVD-pNA). This cleavage
releases the chromophore p-nitroanilide (pNA), which can be quantified by measuring its
absorbance at 405 nm. The amount of pNA produced is directly proportional to the caspase-3
activity in the sample.[1][2][3][4][5]

This guide offers a side-by-side look at kits from leading suppliers, summarizing their key
features, and presenting available performance data to aid in your selection process.

Performance Characteristics of Commercial Kits

A direct comparison of quantitative performance metrics is often challenging due to variations
in reporting standards across manufacturers. However, based on available documentation and
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published data, we have compiled the following table to summarize the key aspects of popular
Ac-DEVD-pNA caspase-3 assay Kkits.
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Note: The absence of standardized reporting for metrics like Z'-factor and IC50 values directly
from the manufacturers necessitates that researchers establish these parameters in their own
laboratory settings for rigorous assay validation and comparison.

Signaling Pathway and Experimental Workflow

To provide a comprehensive understanding of the biological context and the practical
application of these kits, the following diagrams illustrate the caspase-3 activation pathway and
a generalized experimental workflow.
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Caspase-3 activation signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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